Cas no 886370-26-9 (2-(2,4-Dimethylphenyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(2,4-Dimethylphenyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 886370-26-9
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 2811477
• Update Time: 2023-08-07

2-(2,4-Dimethylphenyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethylphenyl)-1,3-thiazole-5-carboxylic acid
• AB41723
• 2-(2,4-Dimethylphenyl)thiazole-5-carboxylic acid
• Z969560156
• 2-(2,4-Dimethylphenyl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C12H11NO2S/c1-7-3-4-9(8(2)5-7)11-13-6-10(16-11)12(14)15/h3-6H,1-2H3,(H,14,15)
• InChI Key： VQAQHESOPWLQDG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1C1C=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 3.2
• Topological Polar Surface Area: 78.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 433.6±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(2,4-Dimethylphenyl)-1,3-thiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives